Cas no 1957252-35-5 (3-chloro-5-(trifluoromethyl)benzene-1-thiol)

• Product Name: 3-chloro-5-(trifluoromethyl)benzene-1-thiol
• CAS No: 1957252-35-5
• MF: C₇H₄ClF₃S
• MW: 212.619870185852
• CID: 5900237
• PubChem ID: 140308757
• Update Time: 2025-06-08

3-chloro-5-(trifluoromethyl)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-chloro-5-(trifluoromethyl)-
• 3-chloro-5-(trifluoromethyl)benzene-1-thiol
• 1957252-35-5
• MFCD34552263
• 3-Chloro-5-trifluoromethyl-benZenethiol
• 3-Chloro-5-(trifluoromethyl)benzenethiol
• EN300-1966110
• CCMSXCYRSGOCQY-UHFFFAOYSA-N

• Inchi： 1S/C7H4ClF3S/c8-5-1-4(7(9,10)11)2-6(12)3-5/h1-3,12H
• InChI Key： CCMSXCYRSGOCQY-UHFFFAOYSA-N
• SMILES： C1(S)=CC(C(F)(F)F)=CC(Cl)=C1

Computed Properties

• Exact Mass: 211.9674335g/mol
• Monoisotopic Mass: 211.9674335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 203.0±40.0 °C(Predicted)
• pka: 4.99±0.11(Predicted)

Additional information on 3-chloro-5-(trifluoromethyl)benzene-1-thiol

Recent Advances in the Application of 3-Chloro-5-(trifluoromethyl)benzene-1-thiol (CAS: 1957252-35-5) in Chemical Biology and Pharmaceutical Research

The compound 3-chloro-5-(trifluoromethyl)benzene-1-thiol (CAS: 1957252-35-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This sulfur-containing aromatic compound, characterized by the presence of both chloro and trifluoromethyl substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Its electron-withdrawing groups enhance reactivity, making it a valuable building block in medicinal chemistry and drug discovery.

Recent studies have explored the role of 3-chloro-5-(trifluoromethyl)benzene-1-thiol in the development of novel enzyme inhibitors and receptor modulators. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of potent thiol-based inhibitors targeting cysteine proteases, which are implicated in diseases such as cancer and parasitic infections. The compound's ability to form stable disulfide bonds with active-site cysteine residues has been leveraged to design irreversible inhibitors with high selectivity and efficacy.

In addition to its pharmacological applications, 3-chloro-5-(trifluoromethyl)benzene-1-thiol has been employed in materials science for the development of functionalized surfaces and polymers. A study in ACS Applied Materials & Interfaces (2024) highlighted its use as a thiol linker for gold nanoparticle conjugation, enabling the creation of biosensors with enhanced sensitivity for detecting biomarkers. The trifluoromethyl group's hydrophobic properties further contribute to the stability of these hybrid materials in aqueous environments.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 3-chloro-5-(trifluoromethyl)benzene-1-thiol. Recent advancements in green chemistry, such as the use of catalytic thiolation reactions, have addressed some of these limitations. A Nature Communications (2023) paper reported a palladium-catalyzed C-S coupling method that significantly improves yield and reduces waste, paving the way for more sustainable production processes.

Looking ahead, the integration of computational modeling and high-throughput screening is expected to further unlock the potential of 3-chloro-5-(trifluoromethyl)benzene-1-thiol in drug discovery. Molecular docking studies have already identified its derivatives as promising candidates for targeting neglected tropical diseases, as evidenced by ongoing preclinical trials. Continued research into its reactivity and biological interactions will undoubtedly expand its utility in both therapeutic and diagnostic applications.